Cas no 151051-00-2 (3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]-)

3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]- structure
151051-00-2 structure
Product Name:3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]-
CAS No:151051-00-2
MF:C12H8ClNO2S
MW:265.715420722961
CID:1324242
Update Time:2024-08-18

3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]-
    • Inchi: 1S/C12H8ClNO2S/c13-8-3-1-4-9(7-8)17-11-10(12(15)16)5-2-6-14-11/h1-7H,(H,15,16)
    • InChI Key: OTXBFYBFPDRVEE-UHFFFAOYSA-N
    • SMILES: C1(SC2=CC=CC(Cl)=C2)=NC=CC=C1C(O)=O

Computed Properties

  • Exact Mass: 264.99654

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 443.6±40.0 °C(Predicted)
  • PSA: 50.19
  • pka: 2.69±0.36(Predicted)
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